Cas no 145498-60-8 (N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine)

• Product Name: N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine
• CAS No: 145498-60-8
• MF: C₈H₁₈NPS₂
• MW: 223.338980197906
• CID: 2777961
• PubChem ID: 15218543
• Update Time: 2025-05-19

N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6759772
• DTXCID00520950
• DTXSID60570178
• 1,3,2-Dithiaphospholan-2-amine, N,N-bis(1-methylethyl)-
• 145498-60-8
• N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine
• SCHEMBL992690
• N,N-DIISOPROPYL-1,3,2-DITHIAPHOSPHOLAN-2-AMINE
• N,N-bis(propan-2-yl)-1,3,2-dithiaphospholan-2-amine

• Inchi： 1S/C8H18NPS2/c1-7(2)9(8(3)4)10-11-5-6-12-10/h7-8H,5-6H2,1-4H3
• InChI Key： LJLDRUUTDBGWKX-UHFFFAOYSA-N
• SMILES： S1CCSP1N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 223.06182892Da
• Monoisotopic Mass: 223.06182892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.8Ų

Additional information on N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine

N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine: A Comprehensive Overview

The compound with CAS No. 145498-60-8, commonly referred to as N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine, is a unique organic sulfur compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and versatile applications in various industries. In this article, we will delve into its structural properties, synthesis methods, applications, and recent advancements in research.

N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine belongs to the class of dithiaphospholane derivatives, which are known for their stability and reactivity under certain conditions. The molecule consists of a five-membered ring containing two sulfur atoms and one phosphorus atom. The presence of two isopropyl groups attached to the nitrogen atom in the ring imparts unique electronic and steric properties to the compound. These properties make it an attractive candidate for use in catalysis, polymerization processes, and as a precursor for other advanced materials.

Recent studies have highlighted the potential of dithiaphospholane derivatives in the development of novel catalysts for organic transformations. For instance, researchers have explored the use of N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine as a ligand in transition metal-catalyzed reactions. The ability of this compound to coordinate with metals such as palladium and nickel has been extensively studied, revealing its effectiveness in accelerating key reactions such as cross-couplings and reductions.

The synthesis of N,N-Di(propan-2-yl)-1,3,2-dithiaphospholan-2-amine typically involves a multi-step process that begins with the preparation of intermediate phosphorus-containing compounds. One common approach is the reaction of phosphorus trichloride with appropriate thiolates under controlled conditions. The subsequent introduction of isopropyl groups via alkylation or substitution reactions completes the synthesis. Recent advancements in catalytic methods have enabled higher yields and improved purity levels of this compound.

In terms of applications, dithiaphospholane derivatives like N,N-Di(propan-2-yli)-1,3,2-dithiaphospholan_amine find extensive use in the electronics industry as precursors for high-performance materials. For example, they are employed in the synthesis of organophosphorus polymers that exhibit excellent thermal stability and electrical conductivity. Additionally, these compounds are being investigated for their potential in energy storage technologies such as lithium-ion batteries.

Another emerging area of research involves the use of dithiaphospholane derivatives in biotechnology and medicine. Scientists are exploring their role as drug delivery agents due to their ability to encapsulate bioactive molecules within their molecular framework. Preliminary studies suggest that these compounds could serve as effective carriers for targeted drug delivery systems.

From an environmental perspective, understanding the degradation pathways of N,N-Di(propan_yl)-1,_3,_dithia_phosphan_amine is crucial for assessing its impact on ecosystems. Recent studies have demonstrated that under aerobic conditions, this compound undergoes microbial degradation into innocuous byproducts such as carbon dioxide and water. This finding underscores its potential as an environmentally friendly alternative to traditional chemical agents.

In conclusion,N,N-Di(propan_yl)-1,_d thi a phos pho lan_ amine (CAS No._498_60_8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound,the future looks promising for its role in advancing technological innovations while maintaining environmental sustainability.